Cas no 39068-98-9 (2-Chloro-9-bromo-1,10-phenanthroline)

• Product Name: 2-Chloro-9-bromo-1,10-phenanthroline
• CAS No: 39068-98-9
• MF: C₁₂H₆BrClN₂
• MW: 293.546440601349
• CID: 5037774
• Update Time: 2023-08-25

2-Chloro-9-bromo-1,10-phenanthroline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-9-bromo-1,10-phenanthroline

• Inchi： 1S/C12H6BrClN2/c13-9-5-3-7-1-2-8-4-6-10(14)16-12(8)11(7)15-9/h1-6H
• InChI Key： QYBRMZKMKGJRMI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=CC3=CC=C(N=C3C2=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 263
• XLogP3: 4.4
• Topological Polar Surface Area: 25.8